Cas no 1214392-30-9 (2-Hydroxy-2-(3-(pyridin-3-yl)-4-(trifluoromethyl)phenyl)acetic acid)

• Product Name: 2-Hydroxy-2-(3-(pyridin-3-yl)-4-(trifluoromethyl)phenyl)acetic acid
• CAS No: 1214392-30-9
• MF: C₁₄H₁₀F₃NO₃
• MW: 297.22931432724
• CID: 4984934
• Update Time: 2025-06-09

2-Hydroxy-2-(3-(pyridin-3-yl)-4-(trifluoromethyl)phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-2-(3-(pyridin-3-yl)-4-(trifluoromethyl)phenyl)acetic acid

• Inchi： 1S/C14H10F3NO3/c15-14(16,17)11-4-3-8(12(19)13(20)21)6-10(11)9-2-1-5-18-7-9/h1-7,12,19H,(H,20,21)
• InChI Key： ONXHBEIOIKUMHZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(C(=O)O)O)=CC=1C1C=NC=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 375
• XLogP3: 2.3
• Topological Polar Surface Area: 70.4

Additional information on 2-Hydroxy-2-(3-(pyridin-3-yl)-4-(trifluoromethyl)phenyl)acetic acid

Comprehensive Overview of 2-Hydroxy-2-(3-(pyridin-3-yl)-4-(trifluoromethyl)phenyl)acetic acid (CAS No. 1214392-30-9)

2-Hydroxy-2-(3-(pyridin-3-yl)-4-(trifluoromethyl)phenyl)acetic acid (CAS No. 1214392-30-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine ring, a trifluoromethyl group, and a hydroxyacetic acid moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold for targeting enzymes or receptors in metabolic pathways.

The compound's CAS No. 1214392-30-9 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and catalysis. Recent trends highlight its utility in designing small-molecule inhibitors, especially in oncology and inflammation studies. Its trifluoromethyl group enhances lipophilicity and metabolic stability, a hot topic in drug optimization discussions. Additionally, the pyridine ring contributes to hydrogen bonding interactions, a key focus in structure-activity relationship (SAR) analyses.

From a synthetic perspective, 2-Hydroxy-2-(3-(pyridin-3-yl)-4-(trifluoromethyl)phenyl)acetic acid is synthesized via multi-step organic reactions, often involving Pd-catalyzed cross-coupling or asymmetric hydroxylation. These methods align with the growing demand for green chemistry and atom-efficient processes. The compound’s chiral center also makes it valuable for enantioselective synthesis, a trending subtopic in pharmaceutical manufacturing.

Analytical characterization of this compound typically employs NMR spectroscopy, HPLC-MS, and X-ray crystallography, techniques widely discussed in quality control forums. Its stability under various pH conditions is another area of interest, particularly for formulation scientists exploring prodrug strategies. The hydroxyacetic acid segment further allows derivatization into esters or amides, expanding its applicability in combinatorial chemistry.

In agrochemical contexts, CAS No. 1214392-30-9 derivatives are investigated for their potential as herbicide adjuvants or plant growth regulators. The trifluoromethyl moiety’s role in enhancing pesticidal activity resonates with current sustainable agriculture debates. Patent literature reveals its inclusion in novel formulations aiming to reduce environmental persistence, a priority in EU REACH compliance discussions.

Market-wise, the compound’s niche status underscores its high cost-efficiency ratio in custom synthesis services. Suppliers often highlight its high purity grades (>98%) to meet GLP standards, a critical factor for contract research organizations (CROs). FAQs in procurement platforms frequently address its storage conditions (e.g., inert atmosphere) and solubility profiles (DMSO or ethanol), reflecting end-user concerns.

Future directions for 2-Hydroxy-2-(3-(pyridin-3-yl)-4-(trifluoromethyl)phenyl)acetic acid may involve computational modeling to predict its ADMET properties, a trending intersection of cheminformatics and preclinical development. Collaborative studies between academia and industry could further unlock its potential as a lead compound in niche therapeutic areas, aligning with global precision medicine initiatives.